Cas no 1261446-15-4 (4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261446-15-4
• MF: C₁₄H₈BrF₅
• MW: 351.109340667725
• CID: 4790051
• Update Time: 2025-06-08

4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8BrF5/c15-7-8-4-5-9(11(6-8)14(18,19)20)10-2-1-3-12(16)13(10)17/h1-6H,7H2
• InChI Key： XPLOLHWCIBMGPI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C2C=CC=C(C=2F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl

4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261446-15-4): An Overview

4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261446-15-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a bromomethyl group, difluoro substitution, and a trifluoromethyl group, which collectively contribute to its diverse applications and potential in various research areas.

The bromomethyl group in 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl makes it an excellent precursor for further chemical modifications. This functional group can undergo various reactions such as nucleophilic substitution, which allows for the introduction of different substituents, thereby expanding the compound's utility in drug discovery and materials development. Recent studies have highlighted the importance of brominated compounds in the synthesis of bioactive molecules and advanced materials.

The difluoro substitution on the biphenyl ring is another key feature of this compound. Fluorine atoms are known for their strong electron-withdrawing properties, which can significantly influence the electronic and physical properties of organic molecules. In the context of medicinal chemistry, fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. Research has shown that fluorine substitution can also modulate the binding affinity of molecules to their biological targets, making 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl a valuable scaffold for the design of novel therapeutic agents.

The presence of a trifluoromethyl group further enhances the chemical and biological properties of 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl. The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to improve lipophilicity and metabolic stability. Additionally, it can influence the conformational flexibility and electronic distribution of molecules, which are crucial factors in drug design. Studies have demonstrated that compounds containing trifluoromethyl groups often exhibit improved bioavailability and reduced toxicity, making them attractive candidates for drug development.

In the realm of materials science, 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl has shown promise as a building block for the synthesis of advanced polymers and functional materials. The combination of bromine and fluorine functionalities provides a platform for creating materials with tailored properties such as high thermal stability, enhanced mechanical strength, and improved chemical resistance. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

Recent advancements in synthetic methodologies have facilitated the efficient production of 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalysis have been employed to synthesize this compound with high yields and purity. These methods not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

In conclusion, 4'-Bromomethyl-2,3-difluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261446-15-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play a crucial role in advancing various scientific fields.